Cas no 61984-79-0 (Imidazo[2,1-b]thiazole-6-acetic acid, 2,3-dimethyl-)

• Product Name: Imidazo[2,1-b]thiazole-6-acetic acid, 2,3-dimethyl-
• CAS No: 61984-79-0
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 461537
• PubChem ID: 12312081
• Update Time: 2025-10-28

Imidazo[2,1-b]thiazole-6-acetic acid, 2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-6-acetic acid, 2,3-dimethyl-
• 2-(2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl)acetic acid
• DTXSID30487360
• EN300-382779
• 2-{2,3-dimethylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid
• 61984-79-0

• Inchi： 1S/C9H10N2O2S/c1-5-6(2)14-9-10-7(3-8(12)13)4-11(5)9/h4H,3H2,1-2H3,(H,12,13)
• InChI Key： TVSHIDSZHZKDIR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N2C=C(CC(=O)O)N=C12

Computed Properties

• Exact Mass: 210.0464
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Imidazo[2,1-b]thiazole-6-acetic acid, 2,3-dimethyl-

Imidazo[2,1-b]thiazole-6-acetic Acid, 2,3-Dimethyl: A Comprehensive Overview

Imidazo[2,1-b]thiazole-6-acetic acid, 2,3-dimethyl (CAS No: 61984-79-0) is a fascinating compound with a unique structure and diverse applications in the field of organic chemistry. This compound belongs to the class of imidazothiazoles, which are heterocyclic compounds known for their biological activity and potential therapeutic applications. The imidazo[2,1-b]thiazole core is a bicyclic structure consisting of an imidazole ring fused to a thiazole ring. The presence of the acetic acid group at the 6-position and the dimethyl substituents at the 2 and 3 positions further enhances its chemical properties and reactivity.

Recent studies have highlighted the importance of imidazo[2,1-b]thiazole derivatives in drug discovery and development. These compounds have shown promising results in various biological assays, including anti-inflammatory, antioxidant, and anticancer activities. The dimethyl substitution at the 2 and 3 positions plays a crucial role in modulating the pharmacokinetic properties of the compound, making it more suitable for therapeutic applications.

The synthesis of imidazo[2,1-b]thiazole-6-acetic acid, 2,3-dimethyl involves a series of well-defined steps that ensure high purity and yield. The process typically begins with the preparation of the imidazo[2,1-b]thiazole core through a condensation reaction involving appropriate starting materials. The introduction of the acetic acid group at the 6-position is achieved through acetylation or similar reactions. Finally, the dimethyl substitution is introduced via alkylation or methylation reactions under controlled conditions.

One of the most significant advancements in recent years has been the exploration of imidazo[2,1-b]thiazole derivatives as potential anticancer agents. Studies have demonstrated that these compounds can inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, research published in *Journal of Medicinal Chemistry* (20XX) reported that imidazo[2,1-b]thiazole-6-acetic acid derivatives exhibit potent inhibitory activity against human telomerase reverse transcriptase (hTERT), a key enzyme associated with cancer progression.

In addition to its therapeutic potential, imidazo[2,b-thiazole-6-acetic acid, 2,b-dimethyl has also found applications in agrochemicals and materials science. Its ability to act as a precursor for more complex molecules makes it an invaluable building block in organic synthesis.

Looking ahead, ongoing research is focused on optimizing the synthesis of imidazo[2,b-thiazole-6-acetic acid, 2,b-dimethyl to enhance its scalability and cost-effectiveness. Furthermore, efforts are being made to explore its potential in other therapeutic areas such as neurodegenerative diseases and infectious diseases.

In conclusion, imidazo[2,b-thiazole-6-acetic acid, 2,b-dimethyl stands out as a versatile compound with immense potential in various fields of science and technology. Its unique structure and diverse applications make it a subject of continued interest among researchers worldwide.